N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide

• IUPAC Name: N-ethyl-2-methyl-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]propanamide
• InChI: InChI=1S/C16H21N3O2/c1-5-19(16(20)11(2)3)10-14-17-15(18-21-14)13-8-6-7-12(4)9-13/h6-9,11H,5,10H2,1-4H3
• InChI Key: SDWZAIZIIVGLJR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC(=C2)C)C(=O)C(C)C
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide, also known as EMD-386088, is a compound that has gained attention in recent years due to its potential as a therapeutic agent. This compound belongs to the family of oxadiazoles, which have been shown to possess a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide is not fully understood, but it is believed to act as a positive allosteric modulator of the alpha-2/delta subunit of voltage-gated calcium channels. This results in an increase in the release of neurotransmitters such as GABA and glycine, which are known to have analgesic and anxiolytic effects.
Biochemical and Physiological Effects
N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide has been shown to have analgesic effects in animal models of chronic pain. It has also been shown to have anxiolytic effects in animal models of anxiety disorders. Additionally, N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide has been shown to have anti-inflammatory effects in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide is that it has been shown to be effective in animal models of chronic pain and anxiety disorders. This makes it a promising candidate for further research into its potential use as a therapeutic agent. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to optimize its use.

Future Directions

There are several future directions for research on N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide. One direction is to further investigate its mechanism of action and optimize its use as a therapeutic agent. Another direction is to explore its potential use in the treatment of other conditions, such as epilepsy and depression. Additionally, research could be conducted on the potential side effects of N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide and how to mitigate them.

Synthesis Methods

The synthesis of N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide involves the reaction of 3-(3-methylphenyl)-1,2,4-oxadiazol-5-amine with N-(2-chloroethyl)-2-methylpropanamide in the presence of a base. The reaction yields N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide as a white solid with a purity of greater than 99%.

Scientific Research Applications

N-ethyl-2-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}propanamide has been shown to possess a wide range of biological activities, including analgesic, anti-inflammatory, and anxiolytic effects. It has been studied for its potential use in the treatment of chronic pain, anxiety disorders, and other conditions.